5,6-dichloro-1H-indazole

• IUPAC Name: 5,6-dichloro-1H-indazole
• InChI: InChI=1S/C7H4Cl2N2/c8-5-1-4-3-10-11-7(4)2-6(5)9/h1-3H,(H,10,11)
• InChI Key: MCHJBZZQBWIBOK-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=NNC2=CC(=C1Cl)Cl
• Molecular Formula: C7H4Cl2N2
• DSSTOX Substance ID: DTXSID60328595
• Molecular Weight: 187.02 g/mol
• CAS RN: 124691-76-5

Description

5,6-Dichloro-1H-indazole is a chemical compound with the molecular formula C7H4Cl2N2. It is a solid substance and has a molecular weight of 187.03.

Synthesis Analysis

Indazole derivatives, including 5,6-dichloro-1H-indazole, have been synthesized using various methods. These methods include transition metal-catalyzed reactions and reductive cyclization reactions. For instance, one study reported the synthesis of pyridin-3-amine derivatives, which served as multi-targeted protein kinase inhibitors for the treatment of non-small cell lung cancer (NSCLC).

Chemical Reactions Analysis

Indazole derivatives, including 5,6-dichloro-1H-indazole, have been involved in various chemical reactions. For example, one study reported the addition mechanism of 1H-indazole and its 4-, 5-, 6-, and 7-nitro derivatives to formaldehyde in aqueous hydrochloric acid solutions.

Physical And Chemical Properties Analysis

5,6-Dichloro-1H-indazole is a solid substance. It has a molecular weight of 187.03.

Scientific Research Applications

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Mechanism of Action

Target of Action

Indazole derivatives are known to interact with a variety of biological targets, including enzymes, receptors, and ion channels

Mode of Action

Indazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function . For instance, some indazole derivatives have been found to inhibit tyrosine kinase fibroblast growth factor receptors (FGFR), which play a crucial role in cancer therapy .

Biochemical Pathways

Indazole derivatives are known to influence a variety of biochemical pathways, often leading to significant downstream effects . For instance, inhibition of FGFR by some indazole derivatives can disrupt cell signaling pathways, potentially leading to anti-cancer effects .

Pharmacokinetics

The pharmacokinetic properties of 5,6-dichloro-1H-indazole include high gastrointestinal absorption and permeability across the blood-brain barrier . It also shows inhibitory activity against CYP1A2, an enzyme involved in drug metabolism . These properties suggest that 5,6-dichloro-1H-indazole may have good bioavailability.

Result of Action

Indazole derivatives are known to have a wide range of biological activities, including anti-inflammatory, antiarrhythmic, antitumor, antifungal, antibacterial, and anti-hiv activities . The specific effects of 5,6-dichloro-1H-indazole would depend on its targets and mode of action.

Safety and Hazards

While specific safety and hazard information for 5,6-dichloro-1H-indazole is not available in the retrieved papers, it is generally recommended to handle such compounds with care, avoiding dust formation, and using only under a chemical fume hood.

Future Directions

Indazole derivatives, including 5,6-dichloro-1H-indazole, have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities. Future research may focus on developing methods to construct these heterocycles with better biological activities. For example, one study reported the synthesis of pyridin-3-amine derivatives, which served as multi-targeted protein kinase inhibitors for the treatment of NSCLC.

Synthesis routes and methods

Procedure details

To a solution of 4,5-dichloro-2-methylaniline (1.69 g, 9.6 mmol) in CHCl3 (25 ml) at 0° C. was slowly added acetic anhydride (2.09 ml, 22.1 mmol). The reaction mixture was warmed to room temperature and stirred for 1 h. A thick white precipitate had gradually formed. Potassium acetate (283 mg, 2.88 mmol) was added followed by slow addition of isoamyl nitrite (2.78 ml, 20.6 mmol). The reaction mixture was heated at reflux overnight. The homogeneous deep orange reaction mixture was cooled to room temperature and concentrated. Water (10 mL) was added and the mixture was reconcentrated to an orange solid. This solid was suspended in conc. HCl (15 mL) and heated at 60° C. for 2 h then cooled to 0° C. and neutralized with 50% NaOH. Extracted with EtOAc, dried over MgSO4 and concentrated to an orange solid. This solid was dissolved in THF/MeOH (1:1, 25 mL) and 10% NaOH (3 mL) was added. The deep maroon reaction mixture was stirred at room temperature for 5 min then neutralized with 1.0 M HCl and diluted with water. The mixture was extracted with EtOAc (2×) then dried over MgSO4 and concentrated. The residue was absorbed onto silica gel and purified by chromatography with 30% to 50% EtOAc/hexanes to afford 1.50 g (84%) of 5,6-dichloro-1H-indazole as a light orange solid. 1H NMR (CDCl3, 300 MHz): δ (ppm) 8.04 (s, 1H), 7.89 (s, 1H), 7.68 (s, 1H).